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For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxy-3-methylbutanenitrile, a versatile chemical intermediate, holds significant potential
in various scientific domains. This technical guide provides a comprehensive literature review
encompassing its chemical and physical properties, synthesis methodologies, and
spectroscopic data. While direct biological applications are not yet extensively documented in
publicly available literature, this review aims to consolidate the current knowledge to facilitate
future research and development efforts.

Chemical and Physical Properties

3-Hydroxy-3-methylbutanenitrile, also known as 3-hydroxyisovaleronitrile, is a clear,
colorless to light yellow liquid.[1] Its fundamental properties are summarized in the table below,
compiled from various sources.
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Property Value Reference
Molecular Formula CsHsNO [1112]
Molecular Weight 99.13 g/mol [1]
CAS Number 13635-04-6 [11[2]
Boiling Point 114-116 °C at 30 mmHg [2]
Density 0.959 g/mL at 20 °C [2]
Refractive Index (n20/D) 1.430 [2]
Flash Point 97 °C [2]
Storage Temperature 2-8°C [2]
- Soluble in water and common

Solubility ]

organic solvents.

3-Hydroxy-3-

methylbutyronitrile, Acetone
Synonyms cyanohydrin (for a related [1][2]

compound), beta-

Hydroxyisovaleronitrile

Synthesis of 3-Hydroxy-3-methylbutanenitrile

Two primary synthetic routes for 3-Hydroxy-3-methylbutanenitrile have been identified in the
literature: the reaction of isobutylene oxide with a cyanide source and the condensation of
acetone with acetonitrile.

Synthesis from Isobutylene Oxide and Cyanide

This method involves the nucleophilic ring-opening of isobutylene oxide with a cyanide anion. A
patent describes this reaction as a key step in the production of 3-hydroxy-3-methylbutyrate
(HMB).[3]

Experimental Protocol:
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While a detailed, peer-reviewed experimental protocol is not readily available, a general
procedure can be outlined based on the patent literature.[3]

* Reaction Setup: A solution of a cyanide salt (e.g., sodium cyanide) in a suitable solvent (e.g.,
water or a biphasic system) is prepared in a reaction vessel equipped with a stirrer and
temperature control.

+ Reaction Conditions: Isobutylene oxide is added to the cyanide solution. The reaction is
typically carried out at a controlled temperature to manage the exothermic nature of the
reaction.

o Work-up: After the reaction is complete, the mixture is typically subjected to an aqueous
work-up to remove inorganic salts. The product is then extracted with an organic solvent.

o Purification: The crude product can be purified by distillation under reduced pressure to yield
pure 3-Hydroxy-3-methylbutanenitrile.

A high yield (99.0%) has been reported for a related synthesis from acetone and acetonitrile,
suggesting this route can be highly efficient.[2]

Isobutylene Oxide

Reaction Vessel 3-Hydroxy-3-methylbutanenitrile

Cyanide Source (e.g., NaCN)

Acetone

Reaction Vessel 3-Hydroxy-3-methylbutanenitrile

Acetonitrile Strong Base
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.
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